4-Tert-butyl-3',4'-dimethylbenzophenone
Overview
Description
4-Tert-butyl-3’,4’-dimethylbenzophenone is a chemical compound with the molecular formula C19H22O . It has a molecular weight of 266.38 . The IUPAC name for this compound is (4-tert-butylphenyl)(3,4-dimethylphenyl)methanone .
Molecular Structure Analysis
The molecule contains a total of 43 bonds. There are 21 non-H bonds, 13 multiple bonds, 3 rotatable bonds, 1 double bond, 12 aromatic bonds, 2 six-membered rings, and 1 ketone (aromatic) .Chemical Reactions Analysis
While specific chemical reactions involving 4-Tert-butyl-3’,4’-dimethylbenzophenone are not available, it’s important to note that similar compounds often undergo a variety of organic reactions, including oxidation, reduction, and substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Tert-butyl-3’,4’-dimethylbenzophenone include a molecular weight of 266.38 and a molecular formula of C19H22O . Unfortunately, specific details such as melting point, boiling point, and density are not available in the current resources .Scientific Research Applications
4-Tert-butyl-3',4'-dimethylbenzophenone has been studied for its potential applications in the field of organic synthesis. It has been used as a starting material in the synthesis of various organic compounds, such as this compound-2-sulfonamide and this compound-4-sulfonamide. This compound has also been used as a reagent in the synthesis of a variety of heterocyclic compounds. In addition, this compound has been used as a catalyst in the synthesis of polyurethane foams.
This compound has also been studied for its potential applications in drug design and development. It has been used as a starting material in the synthesis of a variety of drugs, such as the anti-inflammatory drug, this compound-2-sulfonamide. This compound has also been used as a reagent in the synthesis of a variety of drugs, such as the antifungal drug, this compound-4-sulfonamide.
Mechanism of Action
The exact mechanism of action of 4-Tert-butyl-3',4'-dimethylbenzophenone is not yet fully understood. It is believed that this compound acts as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. In addition, this compound is thought to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, some studies have suggested that this compound may have anti-inflammatory and anti-cancer properties. In addition, this compound has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
The advantages of using 4-Tert-butyl-3',4'-dimethylbenzophenone in laboratory experiments include its low cost, ease of synthesis, and wide range of applications. In addition, this compound is a stable compound and can be stored for long periods of time without significant degradation. The main limitation of using this compound in laboratory experiments is its potential toxicity. This compound can cause skin and eye irritation and should be handled with caution.
Future Directions
For research include further investigation of its biochemical and physiological effects, development of new synthetic routes for its synthesis, and exploration of its potential use in drug design and development. In addition, further research is needed to better understand the mechanism of action of 4-Tert-butyl-3',4'-dimethylbenzophenone and to develop strategies to reduce its potential toxicity.
properties
IUPAC Name |
(4-tert-butylphenyl)-(3,4-dimethylphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22O/c1-13-6-7-16(12-14(13)2)18(20)15-8-10-17(11-9-15)19(3,4)5/h6-12H,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSIUGWSMZPWQKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)C2=CC=C(C=C2)C(C)(C)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101192085 |
Source
|
| Record name | [4-(1,1-Dimethylethyl)phenyl](3,4-dimethylphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101192085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
951884-25-6 |
Source
|
| Record name | [4-(1,1-Dimethylethyl)phenyl](3,4-dimethylphenyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951884-25-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [4-(1,1-Dimethylethyl)phenyl](3,4-dimethylphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101192085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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